Cas no 2031242-55-2 (methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate)
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate
-
- MDL: MFCD30345376
- Inchi: 1S/C9H13N3O4/c1-16-8(14)6-2-5(3-10-6)12-7(13)4-11-9(12)15/h5-6,10H,2-4H2,1H3,(H,11,15)/t5-,6-/m0/s1
- InChI Key: HIUAMRCJNBNXGN-WDSKDSINSA-N
- SMILES: O(C)C([C@@H]1C[C@@H](CN1)N1C(NCC1=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 344
- XLogP3: -1.1
- Topological Polar Surface Area: 87.7
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM470948-250mg |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 95%+ | 250mg |
$353 | 2023-03-07 | |
| Chemenu | CM470948-500mg |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 95%+ | 500mg |
$648 | 2023-03-07 | |
| Chemenu | CM470948-1g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 95%+ | 1g |
$822 | 2023-03-07 | |
| Enamine | EN300-311871-1g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 1g |
$743.0 | 2023-09-05 | ||
| Enamine | EN300-311871-5g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 5g |
$2152.0 | 2023-09-05 | ||
| Enamine | EN300-311871-10g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 10g |
$3191.0 | 2023-09-05 | ||
| Enamine | EN300-311871-0.05g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 0.05g |
$174.0 | 2023-09-05 | ||
| Enamine | EN300-311871-0.1g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 0.1g |
$257.0 | 2023-09-05 | ||
| Enamine | EN300-311871-0.25g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 0.25g |
$367.0 | 2023-09-05 | ||
| Enamine | EN300-311871-0.5g |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate |
2031242-55-2 | 0.5g |
$579.0 | 2023-09-05 |
methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate
Comprehensive Overview of Methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate (CAS No. 2031242-55-2)
The compound methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate (CAS No. 2031242-55-2) is a highly specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine backbone and an imidazolidine dione moiety, makes it a valuable intermediate in the synthesis of peptidomimetics and protease inhibitors. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes involved in inflammatory and metabolic disorders.
One of the most searched questions in the field of medicinal chemistry is: "What are the applications of chiral pyrrolidine derivatives in drug development?" This compound addresses this query directly, as its stereochemistry (2S,4S) is critical for binding affinity and selectivity. The methyl ester group enhances its solubility, making it suitable for in vitro and in vivo studies. Recent trends in AI-driven drug design have also highlighted the importance of such scaffolds for virtual screening and molecular docking simulations.
Another hot topic in organic synthesis is the demand for sustainable and scalable synthetic routes. The synthesis of methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate often involves asymmetric catalysis or enzymatic resolution, aligning with the industry's shift toward greener chemistry. Researchers frequently search for "efficient methods to synthesize imidazolidine derivatives," and this compound serves as a benchmark for evaluating new methodologies.
From a biochemical perspective, the 2,5-dioxoimidazolidin-1-yl group is a mimic of peptide bonds, enabling the compound to interact with proteases and other enzymes. This property has sparked interest in its use for covalent inhibitor design, a trending area in oncology and antiviral research. Keywords like "peptidomimetic scaffolds for drug discovery" and "CAS 2031242-55-2 applications" are frequently associated with this molecule in academic literature and patent filings.
In summary, methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate represents a versatile tool for modern drug discovery. Its combination of chirality, functional groups, and bioactivity positions it at the intersection of cutting-edge research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and precision medicine.
2031242-55-2 (methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)